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Compound of Interest

Compound Name: 1,4-Dimethoxynaphthalene

Cat. No.: B104105 Get Quote

An In-Depth Technical Guide to 1,4-Dimethoxynaphthalene

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and applications of 1,4-dimethoxynaphthalene, tailored for researchers,

scientists, and professionals in drug development.

Chemical and Physical Properties
1,4-Dimethoxynaphthalene is an aromatic ether derivative of naphthalene. Its core

physicochemical properties are summarized in the table below, providing essential data for

laboratory and research applications.
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Property Value

Molecular Formula C₁₂H₁₂O₂[1][2][3]

Molecular Weight 188.22 g/mol [1][2][3]

IUPAC Name 1,4-dimethoxynaphthalene[1][2]

CAS Number 10075-62-4[1][2][3]

Appearance White to cream crystals or powder[4]

Melting Point 86-90 °C[2]

Boiling Point 317.6 °C

Flash Point 86 °C

SMILES COC1=CC=C(C2=CC=CC=C21)OC[1][2]

InChI Key FWWRTYBQQDXLDD-UHFFFAOYSA-N[1][2]

Experimental Protocols
The synthesis of 1,4-dimethoxynaphthalene can be achieved through various methods. A

common and effective laboratory-scale protocol involves the reduction of 1,4-naphthoquinone

followed by methylation.

Synthesis of 1,4-Dimethoxynaphthalene from 1,4-Naphthoquinone

This protocol is based on the reduction of 1,4-naphthoquinone to 1,4-dihydroxynaphthalene,

which is then methylated.

Materials:

1,4-Naphthoquinone

Tin(II) chloride (SnCl₂)

Hydrochloric acid (HCl)

Dimethyl sulfate ((CH₃)₂SO₄)
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Sodium hydroxide (NaOH) or another suitable base

Appropriate organic solvents (e.g., ethanol, diethyl ether)

Procedure:

Reduction of 1,4-Naphthoquinone:

In a round-bottom flask, dissolve 1,4-naphthoquinone in a suitable solvent such as

ethanol.

Add a solution of tin(II) chloride in concentrated hydrochloric acid dropwise to the

naphthoquinone solution while stirring.

Continue stirring the mixture at room temperature until the reaction is complete, which can

be monitored by the disappearance of the yellow color of the quinone.

The resulting product, 1,4-dihydroxynaphthalene, can be isolated by filtration and washing.

Methylation of 1,4-Dihydroxynaphthalene:

Dissolve the obtained 1,4-dihydroxynaphthalene in a suitable solvent in a reaction vessel.

Under mild basic conditions, add dimethyl sulfate to the solution. The base, such as

sodium hydroxide, facilitates the deprotonation of the hydroxyl groups, making them more

nucleophilic for the methylation reaction.[5]

The reaction mixture is typically stirred at room temperature or slightly elevated

temperatures to ensure complete methylation.

Upon completion, the reaction mixture is worked up by extraction with an organic solvent

and subsequent purification of the crude product.

Purification:

The crude 1,4-dimethoxynaphthalene can be purified by recrystallization from a suitable

solvent or by column chromatography to yield a pure product.
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Illustrative Workflow
The following diagram illustrates the synthetic pathway from 1,4-naphthoquinone to 1,4-
dimethoxynaphthalene.

Reduction Step

Methylation Step

1,4-Naphthoquinone

1,4-Dihydroxynaphthalene

  SnCl₂ / HCl  

1,4-Dimethoxynaphthalene

  (CH₃)₂SO₄ / Base  

Click to download full resolution via product page

Caption: Synthesis of 1,4-Dimethoxynaphthalene.

Applications in Research and Development
1,4-Dimethoxynaphthalene serves as a valuable intermediate in organic synthesis. It is

utilized in the preparation of more complex molecules, including precursors for antibiotics and

other biologically active compounds. For instance, it has been used in the synthesis of 1,7-

dideoxy-3-demethylprekinamycin and 3-acetoxy-2-bromo-1,4-dimethoxynaphthalene. Its

chemical structure also makes it a subject of interest in studies involving aromatic

hydrocarbons and their derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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